Cas no 787587-06-8 (TC 1698 dihydrochloride)

• Product Name: TC 1698 dihydrochloride
• CAS No: 787587-06-8
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 2089428
• PubChem ID: 21094258
• Update Time: 2025-05-25

TC 1698 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• TC 1698 dihydrochloride
• 2-(3-Pyridinyl)-1-azabicyclo[3.2.2]nonanedihydrochloride
• 2-(3-Pyridyl)-1-azabicyclo[3.2.2]nonane dihydrochloride
• ZQUQBCHNSBJMCG-UHFFFAOYSA-N
• 2-pyridin-3-yl-1-azabicyclo[3.2.2]nonane;dihydrochloride
• 2-(Pyridin-3-yl)-1-azabicyclo[3.2.2]nonane dihydrochloride
• SCHEMBL5373327
• AKOS024457144
• 787587-06-8
• MGB58706
• 2-(3-PYRIDINYL)-1-AZABICYCLO[3.2.2]NONANE DIHYDROCHLORIDE

• Inchi： 1S/C13H18N2.2ClH/c1-2-12(10-14-7-1)13-4-3-11-5-8-15(13)9-6-11;;/h1-2,7,10-11,13H,3-6,8-9H2;2*1H
• InChI Key： ZQUQBCHNSBJMCG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCC(CCC1C1C=NC=CC=1)CC2

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on TC 1698 dihydrochloride

Recent Advances in TC 1698 Dihydrochloride (787587-06-8) Research: A Comprehensive Review

TC 1698 dihydrochloride (CAS: 787587-06-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models. This research brief aims to synthesize the latest findings related to TC 1698 dihydrochloride, providing a concise yet comprehensive overview for professionals in the field.

One of the key areas of investigation has been the compound's role as a selective antagonist of specific neurotransmitter receptors. Studies published in the past year have demonstrated that TC 1698 dihydrochloride exhibits high affinity for certain receptor subtypes, making it a promising candidate for the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that TC 1698 dihydrochloride effectively modulates receptor activity in preclinical models of Parkinson's disease, with improved bioavailability compared to earlier analogs.

In addition to its neurological applications, recent research has explored the potential of TC 1698 dihydrochloride in oncology. A study conducted by researchers at the National Cancer Institute revealed that the compound exhibits antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation. The study, which utilized both in vitro and in vivo models, found that TC 1698 dihydrochloride significantly reduced tumor growth in xenograft models, with minimal off-target effects. These findings suggest that the compound could be a valuable addition to the arsenal of targeted cancer therapies.

Pharmacokinetic studies have also been a focal point of recent research. A 2024 publication in Drug Metabolism and Disposition detailed the metabolic pathways of TC 1698 dihydrochloride, identifying its major metabolites and their respective half-lives. The study highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and a manageable drug-drug interaction profile. These properties are critical for its development as a therapeutic agent and have been a key factor in its advancement to early-phase clinical trials.

Despite these promising findings, challenges remain in the development of TC 1698 dihydrochloride. For example, a recent review in Expert Opinion on Drug Discovery pointed out the need for further optimization of the compound's solubility and stability under physiological conditions. Additionally, long-term toxicity studies are required to fully assess its safety profile. These gaps in knowledge present opportunities for future research and development efforts.

In conclusion, TC 1698 dihydrochloride (787587-06-8) represents a promising candidate for the treatment of neurological and oncological disorders. Recent studies have provided valuable insights into its mechanism of action, pharmacokinetics, and therapeutic potential. However, further research is needed to address existing challenges and fully realize its clinical potential. This brief underscores the importance of continued investment in the study of TC 1698 dihydrochloride and related compounds, which could lead to significant advancements in the field of chemical biology and medicine.